Cas no 6169-02-4 (2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide)

• Product Name: 2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• CAS No: 6169-02-4
• MF: C₁₉H₁₉N₃O₃S
• MW: 369.43746304512
• CID: 1633231
• PubChem ID: 5252681
• Update Time: 2025-04-21

2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl}sulfanyl)-N-(4-methylphenyl)acetamide
• DTXSID20413431
• AKOS003205849
• 2-[[5-[(4-methylphenoxy)methyl]-1,3,4-oxadiazol-2-yl]sulfanyl]-N-(4-methylphenyl)acetamide
• 6169-02-4

• Inchi： 1S/C19H19N3O3S/c1-13-3-7-15(8-4-13)20-17(23)12-26-19-22-21-18(25-19)11-24-16-9-5-14(2)6-10-16/h3-10H,11-12H2,1-2H3,(H,20,23)
• InChI Key： UXLCNRZIZGCBFK-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(COC2C=CC(C)=CC=2)O1)CC(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 369.11487
• Monoisotopic Mass: 369.11471265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 77.25